Cas no 477846-89-2 (2-(Furan-2-yl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole)

• Product Name: 2-(Furan-2-yl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole
• CAS No: 477846-89-2
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 5741510
• PubChem ID: 1479925
• Update Time: 2023-11-11

2-(Furan-2-yl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-furyl)-5-[(mesitylmethyl)sulfanyl]-1,3,4-oxadiazole
• 477846-89-2
• 10P-148
• AKOS005075988
• 2-(furan-2-yl)-5-[(2,4,6-trimethylphenyl)methylsulfanyl]-1,3,4-oxadiazole
• 2-(furan-2-yl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole
• 5-(2-FURYL)-1,3,4-OXADIAZOL-2-YL MESITYLMETHYL SULFIDE
• 1,3,4-Oxadiazole, 2-(2-furanyl)-5-[[(2,4,6-trimethylphenyl)methyl]thio]-
• 2-(Furan-2-yl)-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole

• Inchi： 1S/C16H16N2O2S/c1-10-7-11(2)13(12(3)8-10)9-21-16-18-17-15(20-16)14-5-4-6-19-14/h4-8H,9H2,1-3H3
• InChI Key： WAABSAGHKPZROK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CO2)O1)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 300.09324893g/mol
• Monoisotopic Mass: 300.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.4Ų